Cas no 477853-38-6 ((3Z)-3-(Methoxyimino)-1-{[3-(trifluoromethyl)phenyl]methyl}-2,3-dihydro-1H-indol-2-one)

• Product Name: (3Z)-3-(Methoxyimino)-1-{[3-(trifluoromethyl)phenyl]methyl}-2,3-dihydro-1H-indol-2-one
• CAS No: 477853-38-6
• MF: C₁₇H₁₃F₃N₂O₂
• MW: 334.292534589767
• CID: 5014753
• Update Time: 2025-06-08

(3Z)-3-(Methoxyimino)-1-{[3-(trifluoromethyl)phenyl]methyl}-2,3-dihydro-1H-indol-2-one Chemical and Physical Properties

Names and Identifiers

• (3Z)-3-(methoxyimino)-1-{[3-(trifluoromethyl)phenyl]methyl}-2,3-dihydro-1H-indol-2-one
• 1-[3-(trifluoromethyl)benzyl]-1H-indole-2,3-dione 3-(O-methyloxime)
• (3Z)-3-(Methoxyimino)-1-{[3-(trifluoromethyl)phenyl]methyl}-2,3-dihydro-1H-indol-2-one

• Inchi： 1S/C17H13F3N2O2/c1-24-21-15-13-7-2-3-8-14(13)22(16(15)23)10-11-5-4-6-12(9-11)17(18,19)20/h2-9H,10H2,1H3/b21-15-
• InChI Key： XOQNAPOUBRYYSN-QNGOZBTKSA-N
• SMILES： FC(C1=CC=CC(=C1)CN1C(/C(/C2C=CC=CC1=2)=N\OC)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 507
• XLogP3: 3.9
• Topological Polar Surface Area: 41.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on (3Z)-3-(Methoxyimino)-1-{[3-(trifluoromethyl)phenyl]methyl}-2,3-dihydro-1H-indol-2-one

Compound Introduction: (3Z)-3-(Methoxyimino)-1-{[3-(trifluoromethyl)phenyl]methyl}-2,3-dihydro-1H-indol-2-one and CAS No. 477853-38-6

Chemical research continues to uncover novel compounds with significant potential in pharmaceutical applications. One such compound, identified by the chemical name (3Z)-3-(Methoxyimino)-1-{[3-(trifluoromethyl)phenyl]methyl}-2,3-dihydro-1H-indol-2-one and carrying the CAS number 477853-38-6, has garnered attention for its unique structural features and promising biological activities. This introduction delves into the compound's properties, synthetic pathways, and recent advancements in its application within the pharmaceutical industry.

The molecular structure of this compound is characterized by a fused indole ring system, which is a common motif in bioactive molecules. Specifically, the presence of a methoxyimino group at the 3-position and a trifluoromethyl-substituted phenyl ring at the 1-position contributes to its distinct chemical profile. The trifluoromethyl group, in particular, is known for its ability to enhance metabolic stability and binding affinity, making it a valuable feature in drug design.

In terms of synthesis, the preparation of (3Z)-3-(Methoxyimino)-1-{[3-(trifluoromethyl)phenyl]methyl}-2,3-dihydro-1H-indol-2-one involves multi-step organic transformations. The indole core is typically constructed through cyclization reactions, while the methoxyimino and trifluoromethyl substituents are introduced via selective functionalization. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These methodologies align with current trends in synthetic organic chemistry, emphasizing efficiency and sustainability.

Recent studies have highlighted the biological potential of this compound. Its indole scaffold is reminiscent of several known bioactive molecules, suggesting possible interactions with biological targets such as enzymes and receptors. Preliminary in vitro assays have indicated that (3Z)-3-(Methoxyimino)-1-{[3-(trifluoromethyl)phenyl]methyl}-2,3-dihydro-1H-indol-2-one exhibits inhibitory activity against certain enzymes relevant to inflammatory pathways. This finding aligns with ongoing research efforts aimed at developing novel therapeutics for chronic inflammatory diseases.

The trifluoromethyl group in the phenyl ring has been shown to modulate the pharmacokinetic properties of molecules, including their solubility and bioavailability. This feature is particularly advantageous in drug development, as it can enhance the compound's ability to reach target sites within the body. Additionally, the methoxyimino group may contribute to its stability under physiological conditions, reducing degradation and improving efficacy.

Investigations into the compound's mechanism of action are ongoing. Researchers are exploring its potential interactions with proteins involved in signal transduction pathways that are implicated in various diseases. The structural flexibility of the indole ring system allows for diverse binding orientations, which could be exploited to develop highly specific inhibitors or modulators.

The pharmaceutical industry is increasingly interested in leveraging computational methods to accelerate drug discovery processes. Molecular modeling studies have been conducted on (3Z)-3-(Methoxyimino)-1-{[3-(trifluoromethyl)phenyl]methyl}-2,3-dihydro-1H-indol-2-one to predict its binding affinity to potential targets. These simulations have provided valuable insights into optimizing its structure for improved potency and selectivity. Such computational approaches are becoming integral to modern drug design workflows.

Future directions for research on this compound include exploring its pharmacological profile in vivo. Animal models will be utilized to assess its efficacy and safety profiles before considering clinical trials in humans. The integration of cutting-edge technologies such as CRISPR gene editing may also provide new avenues for understanding how this compound interacts with biological systems at a genetic level.

The synthesis and characterization of (3Z)-3-(Methoxyimino)-1-{[3-(trifluoromethyl)phenyl]methyl}-2,3-dihydro-1H-indol-2-one exemplify the innovative approaches being adopted in medicinal chemistry today. By combining traditional synthetic methodologies with modern computational tools and biological assays, researchers are paving the way for next-generation therapeutics. This compound represents a promising candidate for further development within the pharmaceutical landscape.